Cas no 902278-81-3 (N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 902278-81-3
• MF: C₂₅H₂₁ClN₂O₅S
• MW: 496.962644338608
• CID: 5967392
• PubChem ID: 20869312
• Update Time: 2025-06-09

N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• VU0626380-1
• F3407-2096
• 902278-81-3
• N-(3-chlorophenyl)-2-(6-methoxy-4-oxo-3-tosylquinolin-1(4H)-yl)acetamide
• N-(3-chlorophenyl)-2-[6-methoxy-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• N-(3-chlorophenyl)-2-[6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• AKOS001821402

• Inchi： 1S/C25H21ClN2O5S/c1-16-6-9-20(10-7-16)34(31,32)23-14-28(15-24(29)27-18-5-3-4-17(26)12-18)22-11-8-19(33-2)13-21(22)25(23)30/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： DHVVNUVROGHAFE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1C=C(C(C2C=C(C=CC1=2)OC)=O)S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 496.0859706g/mol
• Monoisotopic Mass: 496.0859706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Comprehensive Analysis of N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS 902278-81-3)

The compound N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS 902278-81-3) is a highly specialized quinoline derivative with significant potential in pharmaceutical research and development. Its complex structure, featuring a methoxy group, sulfonyl moiety, and chlorophenyl substitution, makes it a subject of interest for researchers exploring novel bioactive molecules. The presence of these functional groups suggests potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like quinolines, which are known for their diverse pharmacological activities. The 4-oxo-1,4-dihydroquinoline scaffold in this compound is particularly noteworthy, as it is a common pharmacophore in molecules with anti-inflammatory, antimicrobial, and anticancer properties. Researchers are increasingly focusing on optimizing such scaffolds to enhance bioavailability and reduce off-target effects, making CAS 902278-81-3 a valuable candidate for further study.

One of the most searched questions in the field of medicinal chemistry is how to improve the selectivity and potency of drug candidates. The sulfonyl group in N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide may contribute to enhanced binding affinity, a topic frequently discussed in forums and academic papers. Additionally, the chlorophenyl moiety could influence the compound's metabolic stability, a critical factor in drug development pipelines.

From a synthetic chemistry perspective, the preparation of CAS 902278-81-3 involves multi-step reactions, including sulfonylation and acylation processes. These methods are often explored in organic synthesis communities, where researchers share insights on optimizing yields and minimizing by-products. The compound's methoxy group also introduces challenges in regioselectivity, a common hurdle in the synthesis of polysubstituted quinolines.

Environmental and green chemistry considerations are increasingly shaping research priorities. The synthesis and application of N-(3-chlorophenyl)-2-6-methoxy-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide must align with sustainable practices, such as using eco-friendly solvents and catalysts. This aligns with the growing demand for sustainable pharmaceuticals, a hot topic in both academic and industrial settings.

In conclusion, CAS 902278-81-3 represents a fascinating example of modern medicinal chemistry with its intricate structure and potential applications. Its study not only contributes to the broader understanding of quinoline-based therapeutics but also addresses key challenges in drug design and sustainable synthesis. As research progresses, this compound may pave the way for new therapeutic agents with improved efficacy and safety profiles.